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Compound of Interest

3-Methyl-5-phenylisoxazole-4-
Compound Name:
carboxylic acid

Cat. No.: B091636

CAS Number: 17153-21-8

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 3-Methyl-5-phenylisoxazole-4-
carboxylic acid (CAS No. 17153-21-8), a heterocyclic compound of interest in medicinal
chemistry and drug discovery. This document collates available physicochemical data and
outlines general synthetic and analytical methodologies relevant to its class of compounds.
Due to the limited publicly available data specifically for this isomer, this guide also references
its closely related isomer, 5-Methyl-3-phenylisoxazole-4-carboxylic acid, to provide broader
context on the potential properties and applications of this chemical scaffold, with clear
distinctions made between the two. This guide is intended to serve as a foundational resource
for researchers and professionals engaged in the study and application of isoxazole
derivatives.

Introduction

Isoxazole derivatives are a prominent class of heterocyclic compounds that have garnered
significant attention in the fields of medicinal chemistry and materials science. Their versatile
chemical nature and diverse biological activities have led to their incorporation into numerous
pharmacologically active agents. This guide focuses specifically on 3-Methyl-5-
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phenylisoxazole-4-carboxylic acid, an isomer within this important chemical family. While
detailed research on this particular compound is sparse, its structural motifs suggest potential
applications as a synthetic intermediate and a candidate for biological screening.

Physicochemical Properties

The fundamental physicochemical properties of 3-Methyl-5-phenylisoxazole-4-carboxylic
acid are summarized in the table below. This data is essential for its handling, characterization,
and application in experimental settings.

Property Value Source
CAS Number 17153-21-8 N/A
Molecular Formula C11H9NOs3 N/A
Molecular Weight 203.19 g/mol N/A
Appearance Solid (predicted) N/A
Melting Point 189°C N/A
Boiling Point 362.1°C at 760 mmHg N/A
InChi Key GLNQCTGGLIXRRJ- N/A

UHFFFAOYSA-N

CC1=NOC(=C1C(=0)0)C2=C
SMILES N/A
C=CC=C2

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 3-Methyl-5-
phenylisoxazole-4-carboxylic acid are not readily available in the public domain. However, a
general synthetic approach for isoxazole-4-carboxylic acids can be conceptualized based on
established organic chemistry principles.

General Synthetic Workflow
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The synthesis of isoxazole derivatives often involves the cycloaddition of a nitrile oxide with an
alkyne or the reaction of a hydroxylamine with a 3-ketoester or a related 1,3-dicarbonyl
compound. A plausible, though not experimentally verified, workflow for the synthesis and
purification of 3-Methyl-5-phenylisoxazole-4-carboxylic acid is depicted below.
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Caption: A generalized workflow for the synthesis, purification, and analysis of isoxazole
carboxylic acids.

Biological Activity and Potential Applications

Specific biological activity data for 3-Methyl-5-phenylisoxazole-4-carboxylic acid is not
extensively reported in current literature. However, the broader class of isoxazole derivatives
has been shown to exhibit a wide range of pharmacological effects, including but not limited to:

» Anti-inflammatory activity: The related compound Leflunomide, which features a 5-
methylisoxazole-4-carboxamide core, is an immunomodulatory drug.

» Antimicrobial properties: Various isoxazole-containing compounds have been investigated for
their antibacterial and antifungal activities.

e Enzyme inhibition: For instance, derivatives of 5-phenylisoxazole-3-carboxylic acid have
been identified as potent inhibitors of xanthine oxidase.[1]

Given these precedents, 3-Methyl-5-phenylisoxazole-4-carboxylic acid represents a scaffold
of interest for screening in various biological assays to explore its potential therapeutic
applications.

Hypothetical Drug Discovery and Development Pathway

Should initial screenings indicate promising biological activity, a typical drug discovery and
development pathway would be initiated. The following diagram illustrates a simplified, logical
flow for this process.
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Caption: A simplified representation of a drug discovery and development pipeline.

Safety and Handling

Based on available safety data for similar compounds, 3-Methyl-5-phenylisoxazole-4-
carboxylic acid should be handled with care in a laboratory setting. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.
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Work should be conducted in a well-ventilated area or under a fume hood. For detailed safety
information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

3-Methyl-5-phenylisoxazole-4-carboxylic acid is a chemical entity with potential for further
investigation in the realms of synthetic and medicinal chemistry. While specific experimental
data for this isomer remains limited, the broader importance of the isoxazole scaffold suggests
that it could serve as a valuable building block for the development of novel compounds with
diverse applications. Further research is warranted to fully elucidate its synthetic routes,
physicochemical properties, and biological activities. This guide serves as a starting point for
researchers interested in exploring the potential of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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